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Compound of Interest

Compound Name: New Red

Cat. No.: B12360722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

toxicological data, and experimental protocols for New Red, a synthetic azo dye also known as

Ponceau 4R, New Coccine, and C.I. Food Red 7. This document is intended for use by

professionals in research, drug development, and related scientific fields.

Chemical Identification
New Red, scientifically identified as Ponceau 4R, is a widely used synthetic colorant.[1] It

belongs to the family of azo dyes and imparts a strawberry-red hue.[1] While it is approved for

use as a food additive in Europe (E number E124), Asia, and Australia, it is not authorized for

consumption by the US Food and Drug Administration.[1]
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Identifier Value

Common Name
New Red, Ponceau 4R, New Coccine,

Cochineal Red A, C.I. Food Red 7

CAS Number 2611-82-7 (trisodium salt)[1][2][3][4][5][6][7][8]

IUPAC Name
trisodium;7-hydroxy-8-[(4-sulfonatonaphthalen-

1-yl)diazenyl]naphthalene-1,3-disulfonate[1][2]

Molecular Formula C₂₀H₁₁N₂Na₃O₁₀S₃[1][2][5][6][7][8]

Molecular Weight 604.47 g/mol [2][5][6][7][8]

A related compound, also referred to as "New Red," has the CAS number 220658-76-4.

However, publicly available research on its biological effects is limited. This guide will focus on

the extensively studied Ponceau 4R.

Toxicological Profile
The toxicological profile of Ponceau 4R has been the subject of numerous studies, with a focus

on its metabolism, genotoxicity, and long-term effects.

Metabolism and Excretion

Studies in rats, mice, and guinea pigs have shown that after oral administration, Ponceau 4R is

primarily excreted in the feces, with a smaller amount in the urine, within 72 hours.[9] The

major urinary metabolite identified is naphthionic acid.[9] In the feces, both naphthionic acid

and 7-hydroxy-8-aminonaphthalene-1,3-disulphonic acid have been found, along with the

unchanged dye.[9] The metabolism of azo dyes like Ponceau 4R can be initiated by

azoreductases from the gut microbiota, leading to the formation of aromatic amines which may

have toxicological implications.[2]

Genotoxicity

The genotoxic potential of Ponceau 4R has been investigated in various assays, yielding some

conflicting results. Some studies using Salmonella typhimurium and Escherichia coli strains

(Ames test) reported no mutagenic potential.[2] However, other research has indicated that
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Ponceau 4R can induce chromosomal abnormalities and DNA damage in mice.[2] In vitro

studies using human peripheral lymphocytes have shown that at high concentrations, Ponceau

4R can increase the frequency of chromosomal aberrations and sister chromatid exchanges.

[10] It has been suggested that at high concentrations, Ponceau 4R may be genotoxic.[2][10]

[11]

Long-Term Toxicity

A long-term toxicity study in rats, where the animals were exposed to Ponceau 4R in utero and

throughout their lifespan, established a no-untoward-effect level (NOAEL) of 500 mg/kg of body

weight per day.[4] At higher doses, effects such as lower body-weight gain and increased water

intake were observed.[4]

Quantitative Toxicological Data

Parameter Species
Dosage/Conce
ntration

Effect Reference

NOAEL (maze

learning)
Mice (F1 males)

0.12% in diet

(~205

mg/kg/day)

No adverse

effect on maze

learning.

[12]

Long-term

NOAEL
Rats 500 mg/kg/day

No untoward

effects observed.
[4]

Genotoxicity (in

vitro)

Human

lymphocytes
300 µg/mL

Significant

increase in

chromosomal

abnormalities.

[2]

Genotoxicity (in

vitro)

Human

lymphocytes

150 and 300

µg/mL

Increased tail

length in comet

assay.

[11]

Experimental Protocols
Detailed methodologies for key experiments are crucial for reproducibility and further research.
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Determination of Ponceau 4R in Food Samples by Derivative Spectrophotometry

This method is suitable for the quantitative analysis of Ponceau 4R in various food products.

Standard Preparation: A stock solution of 100 µg/mL Ponceau 4R is prepared by dissolving

the standard compound in distilled water, taking purity into account. Working standards (0.9–

50 µg/mL) are prepared by diluting the stock solution.[13]

Sample Preparation: A known weight of the food sample (e.g., 0.6 g of jelly) is dissolved in

distilled water, sometimes with gentle heating (e.g., 70°C), and brought to a final volume in a

volumetric flask.[13]

Spectrophotometric Analysis: The absorbance of the standard and sample solutions is

measured using a UV-Visible spectrophotometer. The first-order derivative spectrum is used

for quantification to minimize matrix interference. The linearity range for Ponceau 4R is

typically 3–40 µg/mL.[13]

Analysis of Genotoxicity using the Micronucleus Assay in Human Lymphocytes

This in vitro assay assesses the potential of a substance to cause chromosomal damage.

Cell Culture: Human peripheral blood lymphocytes are cultured in a suitable medium.

Treatment: The cells are exposed to various concentrations of Ponceau 4R (e.g., 37.5, 75,

150, and 300 μg/mL) for specific durations (e.g., 24 and 48 hours).[10]

Micronucleus Staining and Scoring: After treatment, cells are harvested, and slides are

prepared and stained to visualize micronuclei. The frequency of micronuclei, which are small

nuclei that form from chromosome fragments or whole chromosomes left behind during cell

division, is scored under a microscope.

Signaling and Metabolic Pathways
While specific cell signaling pathways directly modulated by Ponceau 4R are not extensively

detailed in the available literature, its metabolism and potential for inducing oxidative stress

provide insights into its biological interactions.

Metabolic Pathway of Ponceau 4R
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The primary metabolic pathway for Ponceau 4R involves the reductive cleavage of the azo

bond (–N=N–) by azoreductases, which are present in the gut microbiota. This process breaks

the molecule into aromatic amines.

Metabolic breakdown of Ponceau 4R.

Oxidative Stress Induction

Some studies suggest that azo dyes like New Coccine (Ponceau 4R) can induce oxidative

stress. In one study on Chinese hamster ovary (CHO) cells, exposure to New Coccine led to a

significant decrease in intracellular glutathione (GSH) and an increase in malondialdehyde

(MDA) levels, which are markers of oxidative stress.[14]

Ponceau 4R
(New Coccine)

Cellular Exposure

Decreased Glutathione (GSH) Increased Malondialdehyde (MDA)

Oxidative Stress

Click to download full resolution via product page

Proposed mechanism of oxidative stress induction by Ponceau 4R.

Experimental Workflow for Genotoxicity Testing

A typical workflow for assessing the genotoxicity of a compound like Ponceau 4R involves a

battery of in vitro and in vivo tests.
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A general workflow for assessing the genotoxicity of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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